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An Application Note on the Fabrication and Characterization of ITIC-4F Based Organic Solar
Cells

Introduction

Organic solar cells (OSCs) have emerged as a promising renewable energy technology due to
their potential for low-cost, large-area fabrication, and mechanical flexibility. The development
of non-fullerene acceptors (NFAs) has been a significant breakthrough, pushing power
conversion efficiencies (PCESs) to new heights. Among these, ITIC-4F (also known as IT-4F or
ITIC-2F) has garnered considerable attention. ITIC-4F is a derivative of ITIC, featuring fluorine
atoms on the end-groups. This fluorination lowers the material's HOMO and LUMO energy
levels, leading to a broader absorption spectrum and improved intermolecular interactions,
which can enhance charge transport and overall device performance.[1][2] Efficiencies of over
13% have been reported for single-junction OSCs utilizing ITIC-4F.[1][2]

This document provides detailed protocols for the fabrication and characterization of ITIC-4F
based organic solar cells, intended for researchers and scientists in the field. It covers
substrate preparation, layer deposition, and device characterization, presenting key data and
process workflows.

Device Architecture

OSCs are typically fabricated in either a "conventional” or an "inverted" device structure. In the
conventional architecture, the hole transport layer (HTL) is deposited on the anode (ITO) before
the active layer, while the inverted structure places the electron transport layer (ETL) on the

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3028472?utm_src=pdf-interest
https://www.benchchem.com/product/b3028472?utm_src=pdf-body
https://www.benchchem.com/product/b3028472?utm_src=pdf-body
https://www.benchchem.com/product/b3028472?utm_src=pdf-body
https://www.ossila.com/products/itic-2f
https://pmc.ncbi.nlm.nih.gov/articles/PMC11051828/
https://www.benchchem.com/product/b3028472?utm_src=pdf-body
https://www.ossila.com/products/itic-2f
https://pmc.ncbi.nlm.nih.gov/articles/PMC11051828/
https://www.benchchem.com/product/b3028472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE e iy i

anode first. The choice of architecture depends on the specific materials used and the desired

device stability.
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Diagram 1. Conventional and Inverted Device Architectures.

Energy Level Diagram

Efficient charge separation and transport are governed by the relative energy levels of the
materials in each layer. The LUMO of the donor should be higher than that of the acceptor for
efficient electron transfer, while the HOMO of the acceptor should be lower than that of the
donor for efficient hole transfer. The diagram below illustrates a typical energy alignment for a

high-performance ITIC-4F based solar cell.
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Diagram 2. Energy level alignment for a typical ITIC-4F based OSC.

Quantitative Data Summary
Table 1: Material Properties

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b3028472?utm_src=pdf-body-img
https://www.benchchem.com/product/b3028472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Material Function HOMO (eV) LUMO (eV)

ITIC NFA (Reference) -5.48 -3.83
Non-Fullerene

ITIC-4F -5.66 -4.14
Acceptor (NFA)

PBDB-T-SF Polymer Donor -5.45 -3.63
Hole Transport Layer

PEDOT:PSS ~-52 ~-35
(HTL)
Electron Transport

Zn0O ~-7.6 ~-44

Layer (ETL)

Note: Energy levels are approximate and can vary slightly based on measurement techniques

and processing conditions.[1][2][3]

Table 2: Device Performance Parameters
. JSC
Accepto Architec Referen
Donor PCE (%) VOC (V) (mAlcm? FF (%)
r ture ce
)
PBDB-T-
SE IT-4F Inverted 13.1 0.88 21.3 70.0 [2]
Conventi
PBN-S ITIC-4F 115 0.86 19.5 68.4 [2]
onal
Conventi
D18 IT-4CI* 11.75 0.895 19.69 - [4]
onal
Binary
PTB7-Th ITIC-4F ~10.0 - - <60 [5]
Blend

IT-4Cl is a chlorinated analogue of ITIC, often compared with the fluorinated ITIC-4F.[4]

Experimental Protocols
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The following protocols outline the fabrication of a conventional architecture
(ITO/PEDOT:PSS/Active Layer/ETL/AQ) ITIC-4F based organic solar cell. All solution-based
steps should be performed in a nitrogen-filled glovebox.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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